CRM1
  • KPT-185
    KPT-185
    • Cat. No.:
    • B608369
    • CAS No.:
    • 1333151-73-7
    • Molecular Formula:
    • C16H16F3N3O3
    • Molecular Weight:
    • 355.32
    Description
    KPT-185 is an inhibitor of Exportin 1 (XPO1/CRM1) with anticancer activity. It reduces proliferation in a panel of patient-derived acute myeloid leukemia cells (IC50s = 100-500 nM). KPT-185 induces cell cycle ar...
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  • KPT-251
    KPT-251
    • Cat. No.:
    • B608370
    • CAS No.:
    • 1388841-50-6
    • Molecular Formula:
    • C14H7F6N5O
    • Molecular Weight:
    • 375.23
    Description
    Selective inhibitor of nuclear export (SINE)
    KPT-251 is a selective inhibitor of nuclear export (SINE).
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  • Selinexor
    Selinexor
    • Cat. No.:
    • B610770
    • CAS No.:
    • 1393477-72-9
    • Molecular Formula:
    • C17H11F6N7O
    • Molecular Weight:
    • 443.3 g/mol
    Description
    Selinexor is a member of the class of triazoles that is 1H-1,2,4-triazole substituted by (1Z)-3-oxo-3-[2-(pyrazin-2-yl)hydrazinyl]prop-1-en-1-yl and 3,5-bis(trifluoromethyl)phenyl groups at positions 1 and 3, re...
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  • Kpt-330, (E)-
    Kpt-330, (E)-
    • Cat. No.:
    • B610771
    • CAS No.:
    • 1421923-86-5
    • Molecular Formula:
    • C17H11F6N7O
    • Molecular Weight:
    • 443.3 g/mol
    Description
    An orally bioavailable selective CRM1 inhibitor
    Selinexor trans-isomer is a trans-isomer of Selinexor or KPT-330, which is a CRM1-selective inhibitor of nuclear export. It inhibits protein trafficking from th...
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  • CW2158
    CW2158
    • Cat. No.:
    • B12368861
    • CAS No.:
    • Molecular Formula:
    • C14H8F4N4O2
    • Molecular Weight:
    • 340.23 g/mol
    Description
    CW2158 is a useful research compound. Its molecular formula is C14H8F4N4O2 and its molecular weight is 340.23 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CW2158 suitable for many researc...
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  • Crm1-IN-3
    Crm1-IN-3
    • Cat. No.:
    • B12378970
    • CAS No.:
    • Molecular Formula:
    • C26H26ClN3O3
    • Molecular Weight:
    • 464.0 g/mol
    Description
    Crm1-IN-3 is a useful research compound. Its molecular formula is C26H26ClN3O3 and its molecular weight is 464.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Crm1-IN-3 suitable for many r...
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  • CRM1 degrader 1
    CRM1 degrader 1
    • Cat. No.:
    • B12408160
    • CAS No.:
    • Molecular Formula:
    • C16H20O3
    • Molecular Weight:
    • 260.33 g/mol
    Description
    CRM1 degrader 1 is a useful research compound. Its molecular formula is C16H20O3 and its molecular weight is 260.33 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CRM1 degrader 1 suitable f...
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  • LFS-1107
    LFS-1107
    • Cat. No.:
    • B15135996
    • CAS No.:
    • Molecular Formula:
    • C12H11N5OS2
    • Molecular Weight:
    • 305.4 g/mol
    Description
    LFS-1107 is a useful research compound. Its molecular formula is C12H11N5OS2 and its molecular weight is 305.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality LFS-1107 suitable for many rese...
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  • CW8001
    CW8001
    • Cat. No.:
    • B15610830
    • CAS No.:
    • Molecular Formula:
    • C12H8F3N5O2
    • Molecular Weight:
    • 311.22 g/mol
    Description
    CW8001 is a useful research compound. Its molecular formula is C12H8F3N5O2 and its molecular weight is 311.22 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CW8001 suitable for many researc...
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  • KPT-251
    KPT-251
    • Cat. No.:
    • B15610842
    • CAS No.:
    • Molecular Formula:
    • C14H7F6N5O
    • Molecular Weight:
    • 375.23 g/mol
    Description
    KPT-251 is a useful research compound. Its molecular formula is C14H7F6N5O and its molecular weight is 375.23 g/mol. The purity is usually 95%.
    BenchChem offers high-quality KPT-251 suitable for many resear...
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